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Compound Name: Isoflucypram

Cat. No.: B6594648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicidal efficacy of isoflucypram-based

products and Ascra Xpro, drawing upon available field trial data. The information is intended to

assist researchers, scientists, and crop protection professionals in evaluating these solutions

for the management of key fungal pathogens in cereals.

Active Ingredients and Formulations
Isoflucypram is a novel succinate dehydrogenase inhibitor (SDHI) fungicide.[1][2] It is the

primary active ingredient in products such as Vimoy® and is also a key component in co-

formulations like Plaxium®.[3][4] Ascra Xpro is a widely used fungicide containing two SDHI

active ingredients, bixafen and fluopyram, in combination with the triazole fungicide,

prothioconazole.[5][6][7] Plaxium® shares a similar composition to Ascra Xpro, combining

isoflucypram with fluopyram and prothioconazole.[1][3][8]

Mode of Action
Both isoflucypram and the SDHI components of Ascra Xpro (bixafen and fluopyram) function

by inhibiting the succinate dehydrogenase enzyme in the mitochondrial respiratory chain of

fungi, thereby blocking energy production.[9] Prothioconazole, the triazole component in Ascra

Xpro and Plaxium®, acts as a demethylation inhibitor (DMI), disrupting the biosynthesis of
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ergosterol, an essential component of fungal cell membranes.[10] The combination of multiple

modes of action is a key strategy for managing fungicide resistance.[1][5]
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Fungicide Modes of Action

Field Trial Performance Data
Field trials conducted by organizations such as the Agriculture and Horticulture Development

Board (AHDB) and ADAS provide valuable independent data on the performance of these

fungicides. The following tables summarize key findings from these trials, comparing the

efficacy of isoflucypram-based products and Ascra Xpro against major cereal diseases.

Wheat
Table 1: Efficacy against Septoria tritici in Wheat
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Product(s) Trial Details Efficacy Summary Source

Vimoy®

(isoflucypram) +

Proline®

(prothioconazole) vs.

Ascra® Xpro®

2021 Farm Trial (High

Septoria Pressure)

Outperformed the

then farm standard of

Revystar®.

[11]

Vimoy®

(isoflucypram) +

Proline®

(prothioconazole) vs.

Ascra® Xpro® +

Arizona® (folpet)

2023 Farm Trial

Delivered an extra

0.49 t/ha over the

farm standard.

[12]

Plaxium® vs. Ascra®

Xpro®

AHDB Trials (2019-

2021)

Performed

comparably to existing

standards and ahead

of Ascra Xpro.

[13]

Iblon® (isoflucypram) 2019 ADAS Trial

Prolonged green leaf

area retention by 3

days over Ascra Xpro,

resulting in a 0.46 t/ha

yield gain.

[14]

Table 2: Efficacy against Yellow Rust in Wheat
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Product(s) Trial Details Efficacy Summary Source

Plaxium® vs. Ascra®

Xpro®

AHDB Trials (2019-

2021)

Showed a level of

activity above that

seen from Ascra®

Xpro®.

[15]

Iblon® (isoflucypram)
2021 University of

Nottingham Trial

Demonstrated greater

curative and

protectant activity than

Solatenol, making it

"best-in-class" against

yellow rust.

[14]

Table 3: Efficacy against Brown Rust in Wheat

Product(s) Trial Details Efficacy Summary Source

Plaxium® vs. Ascra®

Xpro®

AHDB Trials (2019-

2021)

Offered superior

control compared with

other mixture products

tested, including Ascra

Xpro.

[13][15]

Isoflucypram ADAS Trials
Particularly active on

brown rust.
[16]

Barley
Table 4: Efficacy against Barley Diseases
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Product(s) Disease Trial Details
Efficacy
Summary

Source

Plaxium® vs.

Ascra® Xpro®
Rhynchosporium AHDB Trials

Gave excellent

control,

comparable to or

better than

Ascra® Xpro®.

[15][17]

Plaxium® vs.

Ascra® Xpro®
Net Blotch AHDB Trials

Showed a very

high level of

efficacy,

performing

comparably to

Ascra® Xpro®.

[15][17]

Plaxium® vs.

Ascra® Xpro®
Ramularia AHDB Trials

Matched the

control of

Revystar XE and

was slightly

better than

Ascra® Xpro®.

[17]

Ascra® Xpro®

Rhynchosporium

, Net Blotch,

Mildew

Bayer Trials

Provides broad-

spectrum control

of key barley

diseases.

[18]

Experimental Protocols
While detailed protocols for every cited trial are not publicly available, the general

methodologies employed in AHDB and ADAS fungicide performance trials provide a framework

for understanding the data.

General Field Trial Methodology:

Trial Design: Trials are typically laid out in a randomized complete block design (RCBD) or

an alpha design with multiple replicates (commonly three or four) for each treatment.[19][20]
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Plot Size: Small plots, often ranging from 20m² to 60m², are used.[12][19]

Disease Pressure: To ensure a robust test, trials are located in areas with a high risk of

natural disease infection.[21][22] Highly susceptible crop varieties are often chosen to

maximize disease development.[21][22] For sporadic diseases like brown rust, artificial

inoculation may be used.[21]

Application: Fungicides are applied at specific crop growth stages (e.g., T1 - GS32, T2 -

GS39).[12][21] Application is typically a single spray for a specific disease target to evaluate

the efficacy of the product at that timing.[15] Water volumes generally range from 100 to 300

L/ha.[5][6]

Assessments: Disease severity is assessed visually on different leaf layers at set intervals

after treatment, often three and six weeks post-application.[19] Assessments may involve

estimating the percentage of leaf area affected by the disease.[23][24]

Data Analysis: Data on disease severity and crop yield are collected and statistically

analyzed to determine the significance of differences between treatments.[19]

Application Rates:

Vimoy (isoflucypram): Typically applied at 1.5 L/ha in wheat.[5][9]

Plaxium (isoflucypram, fluopyram, prothioconazole): Recommended dose rate is 1.2 L/ha,

with a maximum of 1.5 L/ha.[1][3][8][25]

Ascra Xpro (bixafen, fluopyram, prothioconazole): Application rates are flexible, ranging from

1.0 L/ha to 1.5 L/ha in wheat and 0.7 L/ha to 1.2 L/ha in barley.[6][26][27]
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Summary and Conclusion
Based on the available field trial data, isoflucypram, both as a straight product and in co-

formulations like Plaxium, demonstrates strong and often superior efficacy against key cereal

diseases compared to Ascra Xpro. In wheat, isoflucypram-based treatments have shown

advantages in the control of Septoria tritici, yellow rust, and particularly brown rust. In barley,

Plaxium has performed comparably or better than Ascra Xpro against diseases such as

Rhynchosporium and net blotch.

The introduction of isoflucypram represents a significant advancement in SDHI fungicide

technology, offering robust, broad-spectrum disease control. The data suggests that

isoflucypram-based programs can lead to improved disease management and higher yields in

both wheat and barley. As with any crop protection product, it is crucial to adhere to label

recommendations and employ integrated pest management (IPM) strategies to ensure

sustainable and effective long-term use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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